2-(4-Chlorophenyl)-1H-benzoimidazol-5-ylamine hydrochloride
Overview
Description
2-(4-Chlorophenyl)-1H-benzoimidazol-5-ylamine hydrochloride, also known as CPCA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme protein kinase C (PKC), which plays a crucial role in many cellular processes. In
Mechanism of Action
2-(4-Chlorophenyl)-1H-benzoimidazol-5-ylamine hydrochloride acts as a potent inhibitor of PKC by binding to the enzyme's active site and preventing its activation. PKC is involved in many cellular processes, including cell proliferation, differentiation, and survival. By inhibiting PKC, this compound can disrupt these processes and induce cell death in cancer cells. In neurons, PKC plays a crucial role in synaptic plasticity and learning and memory. This compound has been shown to modulate these processes by inhibiting PKC activity.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In cancer cells, this compound induces cell death by inhibiting PKC activity and disrupting cell proliferation and survival. In neurons, this compound has been shown to modulate synaptic plasticity and learning and memory by inhibiting PKC activity. This compound has also been shown to have anti-inflammatory effects by inhibiting the activation of NF-kB, a transcription factor involved in the immune response.
Advantages and Limitations for Lab Experiments
2-(4-Chlorophenyl)-1H-benzoimidazol-5-ylamine hydrochloride has several advantages for lab experiments. It is a potent and selective inhibitor of PKC, which makes it a valuable tool for studying the role of PKC in cellular processes. This compound is also relatively stable and easy to synthesize, which makes it a cost-effective reagent for lab experiments. However, this compound has some limitations as well. It can be toxic at high concentrations and may have off-target effects on other enzymes. Careful dose-response studies are necessary to ensure that the effects observed are specific to PKC inhibition.
Future Directions
There are several future directions for the study of 2-(4-Chlorophenyl)-1H-benzoimidazol-5-ylamine hydrochloride. One area of research is the development of this compound analogs with improved potency and selectivity for PKC inhibition. Another area of research is the investigation of the therapeutic potential of this compound in cancer treatment and neurodegenerative diseases. Finally, the role of PKC in other cellular processes, such as immune function and metabolism, could be explored using this compound as a tool.
Scientific Research Applications
2-(4-Chlorophenyl)-1H-benzoimidazol-5-ylamine hydrochloride has been extensively used in scientific research to study the role of PKC in various cellular processes. It has been shown to inhibit the growth of cancer cells and to have potential therapeutic applications in cancer treatment. This compound has also been used to study the role of PKC in neuronal function and to investigate the mechanisms of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(4-chlorophenyl)-3H-benzimidazol-5-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3.ClH/c14-9-3-1-8(2-4-9)13-16-11-6-5-10(15)7-12(11)17-13;/h1-7H,15H2,(H,16,17);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJYCTZKBCWSEKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)N)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
817172-30-8 |
Source
|
| Record name | 1H-Benzimidazol-6-amine, 2-(4-chlorophenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=817172-30-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
